Cas no 1060804-56-9 (4-chloro-5-hydroxy-pyridine-2-carboxylic acid)

• Product Name: 4-chloro-5-hydroxy-pyridine-2-carboxylic acid
• CAS No: 1060804-56-9
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• MDL: MFCD13189123
• CID: 2623965
• PubChem ID: 68631036
• Update Time: 2025-06-08

4-chloro-5-hydroxy-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydroxy-pyridine-2-carboxylic acid
• WALCLKORLYGCNX-UHFFFAOYSA-N
• SY345851
• BS-42814
• SCHEMBL3408048
• 4-CHLORO-5-HYDROXYPICOLINIC ACID
• DB-212700
• 4-chloro-5-hydroxy-picolinic acid
• P19208
• AB67787
• 1060804-56-9
• MFCD13189123
• 4-chloro-5-hydroxy-pyridine-2-carboxylic acid

• MDL： MFCD13189123
• Inchi： 1S/C6H4ClNO3/c7-3-1-4(6(10)11)8-2-5(3)9/h1-2,9H,(H,10,11)
• InChI Key： WALCLKORLYGCNX-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 172.9879707g/mol
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Additional information on 4-chloro-5-hydroxy-pyridine-2-carboxylic acid

4-chloro-5-hydroxy-pyridine-2-carboxylic acid (CAS No. 1060804-56-9): A Key Intermediate in Modern Pharmaceutical Synthesis

4-chloro-5-hydroxy-pyridine-2-carboxylic acid, identified by its CAS number 1060804-56-9, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its chloro and hydroxyl substituents on a pyridine ring, serves as a crucial building block for the development of various therapeutic agents. Its unique structural properties make it particularly valuable in the synthesis of drugs targeting neurological disorders, infectious diseases, and metabolic conditions.

The< strong>pyridine-2-carboxylic acid core of this compound is a well-documented pharmacophore, known for its ability to interact with biological targets such as enzymes and receptors. The presence of both chloro and hydroxyl functional groups provides multiple sites for further chemical modification, enabling the creation of a wide array of derivatives with tailored biological activities. This flexibility has made 4-chloro-5-hydroxy-pyridine-2-carboxylic acid a preferred choice for medicinal chemists seeking to develop novel compounds.

In recent years, there has been a surge in research focused on identifying new applications for 4-chloro-5-hydroxy-pyridine-2-carboxylic acid. One particularly promising area is in the development of antiviral agents. The pyridine scaffold is frequently found in drugs designed to inhibit viral replication, and modifications to this core structure can enhance binding affinity and reduce resistance. For instance, studies have shown that derivatives of 4-chloro-5-hydroxy-pyridine-2-carboxylic acid exhibit potent activity against RNA viruses by interfering with key enzymatic processes.

The< strong>hydroxyl group in 4-chloro-5-hydroxy-pyridine-2-carboxylic acid also plays a critical role in its reactivity and functionality. This group can undergo various transformations, including etherification, esterification, and oxidation, allowing for the synthesis of complex molecules. Additionally, the< strong>chloro substituent provides a site for nucleophilic substitution reactions, further expanding the synthetic possibilities. These properties have been leveraged in the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the realm of anticancer research, 4-chloro-5-hydroxy-pyridine-2-carboxylic acid has emerged as a valuable precursor for designing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer development. By modifying the< strong>pyridine ring, researchers have synthesized compounds that selectively inhibit specific kinases, thereby disrupting tumor growth and proliferation. Preliminary clinical trials have shown encouraging results with these inhibitors, highlighting the potential of 4-chloro-5-hydroxy-pyridine-2-carboxylic acid-derived drugs.

The< strong>CAS No. 1060804-56-9 designation ensures that researchers have access to high-purity samples of this compound, which is essential for reliable experimental outcomes. Quality control measures are stringent to guarantee consistency across batches, ensuring reproducibility in synthetic pathways and biological assays. This reliability has made 4-chloro-5-hydroxy-pyridine-2-carboxylic acid a staple in pharmaceutical research labs worldwide.

The synthesis of< strong>4-chloro-5-hydroxy-pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of hydroxypyridine derivatives followed by carboxylation at the second position of the pyridine ring. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. These advancements are crucial for meeting the growing demand for intermediates like 4-chloro-5-hydroxy-pyridine-2-carboxylic acid.

The< strong>SAR (Structure-Affinity Relationship) studies on derivatives of 4-chloro-5-hydroxy-pyridine-2-carboxylic acid have provided valuable insights into optimizing drug design. By systematically varying substituents on the pyridine ring, researchers can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These insights are instrumental in developing drugs that not only exhibit potent activity but also demonstrate favorable pharmacological profiles.

In conclusion,< strong>4-chloro-5-hydroxy-pyridine-2-carboxylic acid (CAS No. 1060804-56-9) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of novel therapeutic agents targeting diverse diseases. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance in modern drug discovery efforts.